(2R)-N-Methyl-1-phenylpropan-2-amine;hydrochloride
(2R)-N-Methyl-1-phenylpropan-2-amine;hydrochloride
(-)-Methamphetamine (hydrochloride) (Item No. 13998) is an analytical reference material that is structurally categorized as an amphetamine. Methamphetamine (Item No. ISO60168) consists of dextrorotary and levorotary enantiomers, of which (-)-methamphetamine is the less physiologically active isomer. This product is intended for research and forensic applications.
Brand Name:
Vulcanchem
CAS No.:
826-10-8
VCID:
VC0157982
InChI:
InChI=1S/C10H15N.ClH/c1-9(11-2)8-10-6-4-3-5-7-10;/h3-7,9,11H,8H2,1-2H3;1H/t9-;/m1./s1
SMILES:
CC(CC1=CC=CC=C1)NC.Cl
Molecular Formula:
C10H16ClN
Molecular Weight:
185.69 g/mol
(2R)-N-Methyl-1-phenylpropan-2-amine;hydrochloride
CAS No.: 826-10-8
Reference Standards
VCID: VC0157982
Molecular Formula: C10H16ClN
Molecular Weight: 185.69 g/mol
| CAS No. | 826-10-8 |
|---|---|
| Product Name | (2R)-N-Methyl-1-phenylpropan-2-amine;hydrochloride |
| Molecular Formula | C10H16ClN |
| Molecular Weight | 185.69 g/mol |
| IUPAC Name | (2R)-N-methyl-1-phenylpropan-2-amine;hydrochloride |
| Standard InChI | InChI=1S/C10H15N.ClH/c1-9(11-2)8-10-6-4-3-5-7-10;/h3-7,9,11H,8H2,1-2H3;1H/t9-;/m1./s1 |
| Standard InChIKey | TWXDDNPPQUTEOV-SBSPUUFOSA-N |
| Isomeric SMILES | C[C@H](CC1=CC=CC=C1)NC.Cl |
| SMILES | CC(CC1=CC=CC=C1)NC.Cl |
| Canonical SMILES | CC(CC1=CC=CC=C1)NC.Cl |
| Description | (-)-Methamphetamine (hydrochloride) (Item No. 13998) is an analytical reference material that is structurally categorized as an amphetamine. Methamphetamine (Item No. ISO60168) consists of dextrorotary and levorotary enantiomers, of which (-)-methamphetamine is the less physiologically active isomer. This product is intended for research and forensic applications. |
| Synonyms | L-Methamphetamine;(-)-Methylamphetamine |
| Reference | 1.Rothman, R.B.,Vu, N.,Partilla, J.S., et al. In vitro characterization of ephedrine-related stereoisomers at biogenic amine transporters and the receptorome reveals selective actions as norepinephrine transporter substrates. J. Pharmacol. Exp. Ther. 307( |
| PubChem Compound | 12213639 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume